Cas no 1936631-20-7 (3-(cyclopropylmethyl)oxane-3-carbaldehyde)

• Product Name: 3-(cyclopropylmethyl)oxane-3-carbaldehyde
• CAS No: 1936631-20-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5799757
• PubChem ID: 131210013
• Update Time: 2025-05-27

3-(cyclopropylmethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethyl)oxane-3-carbaldehyde
• 1936631-20-7
• EN300-1619104

• Inchi： 1S/C10H16O2/c11-7-10(6-9-2-3-9)4-1-5-12-8-10/h7,9H,1-6,8H2
• InChI Key： LTRSEUGVNSLKOJ-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CC1CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(cyclopropylmethyl)oxane-3-carbaldehyde

Introduction to 3-(Cyclopropylmethyl)oxane-3-carbaldehyde (CAS No. 1936631-20-7)

3-(Cyclopropylmethyl)oxane-3-carbaldehyde (CAS No. 1936631-20-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of oxanes and features a cyclopropylmethyl substituent attached to the oxane ring, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclopropylmethyl group in 3-(Cyclopropylmethyl)oxane-3-carbaldehyde imparts unique chemical properties, such as enhanced stability and reactivity, which are crucial for its use in organic synthesis. The aldehyde functional group at the 3-position of the oxane ring further adds to its versatility, allowing for a wide range of chemical transformations and reactions. These properties make 3-(Cyclopropylmethyl)oxane-3-carbaldehyde an attractive candidate for the development of new pharmaceuticals and materials.

Recent research has highlighted the potential of 3-(Cyclopropylmethyl)oxane-3-carbaldehyde in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The cyclopropylmethyl group was found to enhance the antiviral activity of the final products, making them more effective against a range of viral infections.

In another study, researchers from the University of California, Los Angeles (UCLA) explored the use of 3-(Cyclopropylmethyl)oxane-3-carbaldehyde in the development of new materials with enhanced mechanical properties. The compound was used as a building block in the synthesis of polymers with improved strength and flexibility. The results showed that polymers containing 3-(Cyclopropylmethyl)oxane-3-carbaldehyde exhibited superior mechanical performance compared to traditional polymers, opening up new possibilities for applications in industries such as automotive and aerospace.

The synthetic route for 3-(Cyclopropylmethyl)oxane-3-carbaldehyde involves several well-established chemical reactions. One common method involves the reaction of cyclopropylmethyl bromide with an appropriate oxane derivative, followed by oxidation to introduce the aldehyde functional group. This synthetic pathway is highly efficient and can be scaled up for industrial production, making 3-(Cyclopropylmethyl)oxane-3-carbaldehyde readily available for various applications.

The safety and environmental impact of 3-(Cyclopropylmethyl)oxane-3-carbaldehyde have also been extensively studied. Research indicates that this compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 3-(Cyclopropylmethyl)oxane-3-carbaldehyde (CAS No. 1936631-20-7) is a versatile and valuable compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the fields of organic chemistry and materials science.